{1-[(3-Aminophenyl)methyl]piperidin-4-yl}methanol

• IUPAC Name: [1-[(3-aminophenyl)methyl]piperidin-4-yl]methanol
• InChI: InChI=1S/C13H20N2O/c14-13-3-1-2-12(8-13)9-15-6-4-11(10-16)5-7-15/h1-3,8,11,16H,4-7,9-10,14H2
• InChI Key: SQCGHKYCWVXBPL-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CO)CC2=CC(=CC=C2)N
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol
• CAS No.: 1094353-30-6

Description

“{1-[(3-Aminophenyl)methyl]piperidin-4-yl}methanol” is a compound with the empirical formula C13H20N2O and a molecular weight of 220.31. It is a heterocyclic building block.

Molecular Structure Analysis

The compound has a SMILES string representation of Nc1cccc(CN2CCC(CO)CC2)c1. This indicates that it contains a piperidine ring attached to a benzene ring via a methylene bridge, with an amino group on the benzene ring and a hydroxyl group on the piperidine ring.

Physical and Chemical Properties Analysis

“this compound” is a solid at room temperature.

Scientific Research Applications

Synthesis and Characterization

• A novel compound, closely related to the requested molecule, was synthesized using malononitrile, 4-methoxybenzaldehyde, and piperidine in methanol through a one-spot, three-component reaction at room temperature. The structure was confirmed via 1H NMR, MS, and X-ray single crystal diffraction (Wu Feng, 2011).
• Another study synthesized Mannich base derivatives related to the compound , starting from 3,4-Methylenedioxyphenol (sesamol) and reacting it with aromatic aldehyde and morpholine or piperidine in methanol (L. Jurd, 1985).
• The synthesis and crystal structure of a compound closely related to "{1-[(3-Aminophenyl)methyl]piperidin-4-yl}methanol" was reported, highlighting the chair conformation of the piperidine ring and the tetrahedral geometry around the sulfur atom in the related sulfonate compound (H. R. Girish et al., 2008).

Catalytic and Chemical Reactions

• A study on catalytic N-alkylation of amines with primary alcohols over halide clusters included reactions with piperidine and methanol, indicating potential catalytic applications for compounds structurally related to "this compound" (S. Kamiguchi et al., 2007).
• Research into the stereochemistry of ionic thiol addition to acetylenic ketones found that piperidine-catalyzed additions in benzene produced mixtures of isomers, while in methanol, only the (Z)-isomers were obtained, indicating the influence of solvent and catalysis on the chemical behavior of related compounds (Mohamed T. Omar & M. N. Basyouni, 1974).

Safety and Hazards

The compound is sold “as-is” without any warranty of fitness for a particular purpose. It’s important to handle it with care and follow safety guidelines.